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Compound of Interest

T-Butyl N-cbz-DL -
Compound Name:
phenylalaninamide

Cat. No.: B2543093

An In-depth Technical Guide on N-Cbz-DL-
phenylalaninamide

This technical guide provides a detailed overview of the molecular properties of N-Cbz-DL-
phenylalaninamide, a derivative of the amino acid phenylalanine. The information is targeted
towards researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Molecular Identity and Properties

While direct experimental data for T-Butyl N-cbz-DL-phenylalaninamide is not readily
available in public databases, we can deduce the core molecular properties of N-Cbz-DL-
phenylalaninamide from its parent compound, N-Cbz-DL-phenylalanine. The "T-Butyl"
component mentioned in the topic is likely a misnomer or refers to a specific, less common
derivative, and thus is excluded from this core analysis.

N-Cbz-DL-phenylalanine is a well-documented compound with the molecular formula
C17H17NO4 and a molecular weight of 299.32 g/mol .[1][2][3][4][5] The conversion of a
carboxylic acid to a primary amide involves the replacement of the hydroxyl (-OH) group of the
carboxyl moiety with an amino (-NHz) group. This transformation allows for the accurate
calculation of the molecular formula and weight for N-Cbz-DL-phenylalaninamide.
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Data Presentation

The quantitative data for N-Cbz-DL-phenylalanine and the derived data for N-Cbz-DL-
phenylalaninamide are summarized in the table below for clear comparison.

Compound Name Molecular Formula Molecular Weight ( g/mol )
N-Cbz-DL-phenylalanine C17H17NOa 299.32[11[2][31[41I5]
N-Cbz-DL-phenylalaninamide C17H18N203 298.34 (calculated)

Experimental Protocols

The determination of the molecular weight and formula of a novel or derived compound like N-
Cbz-DL-phenylalaninamide would typically involve the following key experiments:

1. Synthesis of N-Cbz-DL-phenylalaninamide:
e Objective: To synthesize N-Cbz-DL-phenylalaninamide from N-Cbz-DL-phenylalanine.

o Methodology: A common method is the activation of the carboxylic acid of N-Cbz-DL-
phenylalanine using a coupling agent such as dicyclohexylcarbodiimide (DCC) or (1-
[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) (HATU), followed by the addition of ammonia (usually as ammonium
chloride with a base like triethylamine) to form the amide. The reaction progress would be
monitored by thin-layer chromatography (TLC).

 Purification: The crude product would be purified using column chromatography or
recrystallization to obtain the pure amide.

2. Mass Spectrometry:

¢ Objective: To determine the exact molecular weight of the synthesized N-Cbz-DL-
phenylalaninamide.

¢ Methodology: High-resolution mass spectrometry (HRMS), such as electrospray ionization
(ESI) or matrix-assisted laser desorption/ionization (MALDI), would be employed. The
instrument would be calibrated with a known standard. The sample would be dissolved in a
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suitable solvent and introduced into the mass spectrometer. The resulting mass-to-charge
ratio (m/z) of the molecular ion peak would provide the experimental molecular weight.

3. Elemental Analysis:

e Objective: To determine the elemental composition (percentage of Carbon, Hydrogen,
Nitrogen, and Oxygen) of the synthesized compound and confirm its molecular formula.

o Methodology: A sample of the purified N-Cbz-DL-phenylalaninamide would be subjected to
combustion analysis. The amounts of COz, H20, and Nz produced are measured, from which
the percentages of C, H, and N in the original sample are calculated. The percentage of
oxygen is typically determined by difference. The experimental percentages are then
compared with the theoretical values calculated from the proposed molecular formula
(C17H18N20:3).

Mandatory Visualization

The following diagrams illustrate the logical relationship of the molecular components and a
typical experimental workflow.
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Caption: Logical relationship of the core components of N-Cbz-DL-phenylalaninamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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